3-(propionylamino)-N,N-dipropylbenzamide
Overview
Description
3-(propionylamino)-N,N-dipropylbenzamide, also known as DPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DPA is a small molecule that belongs to the class of benzamide derivatives and is widely used in the field of pharmacology and neuroscience.
Mechanism of Action
The mechanism of action of 3-(propionylamino)-N,N-dipropylbenzamide is not fully understood, but it is believed to involve the modulation of GABA-A receptors. GABA-A receptors are ionotropic receptors that are widely distributed in the brain and are involved in the regulation of neuronal excitability. This compound has been shown to enhance GABAergic neurotransmission by increasing the binding of GABA to its receptors. This results in the inhibition of neuronal activity, which contributes to the anxiolytic and anticonvulsant effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which contributes to its anxiolytic and anticonvulsant effects. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons. Furthermore, this compound has been shown to increase the levels of dopamine and serotonin, which are neurotransmitters that are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
3-(propionylamino)-N,N-dipropylbenzamide has several advantages for lab experiments. It is a small molecule that is easy to synthesize and purify, and it has well-defined pharmacological activities. This compound is also stable and can be stored for long periods without degradation. However, there are some limitations to the use of this compound in lab experiments. One limitation is that it has a relatively low potency, which means that high concentrations are required to achieve pharmacological effects. Another limitation is that it has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 3-(propionylamino)-N,N-dipropylbenzamide. One direction is to investigate the potential use of this compound in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study the role of this compound in the modulation of GABA-A receptors and its potential as a therapeutic target for anxiety and depression. Furthermore, the development of more potent analogs of this compound could improve its pharmacological efficacy and reduce the required concentration for in vivo experiments.
Scientific Research Applications
3-(propionylamino)-N,N-dipropylbenzamide has been widely used in scientific research due to its various pharmacological activities. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. Furthermore, this compound has been used to investigate the role of GABA-A receptors in the modulation of anxiety and depression.
properties
IUPAC Name |
3-(propanoylamino)-N,N-dipropylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-4-10-18(11-5-2)16(20)13-8-7-9-14(12-13)17-15(19)6-3/h7-9,12H,4-6,10-11H2,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHLTYXVEOQHVSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C1=CC(=CC=C1)NC(=O)CC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.